Cas no 2770372-17-1 (Methyl-3-((2-phenylallyl)oxy)acrylate)

• Product Name: Methyl-3-((2-phenylallyl)oxy)acrylate
• CAS No: 2770372-17-1
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 5979577
• PubChem ID: 165460434
• Update Time: 2025-10-16

Methyl-3-((2-phenylallyl)oxy)acrylate Chemical and Physical Properties

Names and Identifiers

• EN300-37332660
• methyl (2E)-3-[(2-phenylprop-2-en-1-yl)oxy]prop-2-enoate
• 2770372-17-1
• Methyl-3-((2-phenylallyl)oxy)acrylate

• Inchi： 1S/C13H14O3/c1-11(12-6-4-3-5-7-12)10-16-9-8-13(14)15-2/h3-9H,1,10H2,2H3/b9-8+
• InChI Key： YNYGLGGNRHSPCD-CMDGGOBGSA-N
• SMILES： O(/C=C/C(=O)OC)CC(=C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 218.094294304g/mol
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5Ų

Additional information on Methyl-3-((2-phenylallyl)oxy)acrylate

Methyl-3-((2-phenylallyl)oxy)acrylate: An Overview of a Promising Compound (CAS No. 2770372-17-1)

Methyl-3-((2-phenylallyl)oxy)acrylate (CAS No. 2770372-17-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its ester functionality and the presence of a phenylallyl group, which imparts specific chemical and physical properties that make it an attractive candidate for further research and development.

The chemical structure of Methyl-3-((2-phenylallyl)oxy)acrylate can be represented as CH₃CH=CHOC(CH₂)₂C₆H₅. The ester group (COOCH₃) and the phenylallyl moiety (C₆H₅CH=CHCH₂) are key features that contribute to its reactivity and functional versatility. The presence of the double bond in the acrylate moiety allows for polymerization reactions, making it a valuable monomer in the synthesis of polymers with tailored properties.

In the pharmaceutical industry, Methyl-3-((2-phenylallyl)oxy)acrylate has shown promise as an intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential as a precursor for the development of new drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound in the synthesis of novel inhibitors for protein kinases, which are key targets in cancer therapy. The researchers found that derivatives of Methyl-3-((2-phenylallyl)oxy)acrylate exhibited potent inhibitory activity against several kinases, suggesting their potential as lead compounds for further drug development.

Beyond pharmaceutical applications, Methyl-3-((2-phenylallyl)oxy)acrylate has also been investigated for its use in materials science. Its ability to undergo controlled polymerization reactions makes it suitable for the preparation of functional polymers with applications in coatings, adhesives, and electronic materials. A study published in the Polymer Chemistry journal in 2020 demonstrated the synthesis of copolymers containing Methyl-3-((2-phenylallyl)oxy)acrylate, which exhibited excellent thermal stability and mechanical properties. These copolymers were found to be particularly useful in the development of high-performance coatings with enhanced durability and resistance to environmental factors.

The synthetic versatility of Methyl-3-((2-phenylallyl)oxy)acrylate has also been leveraged in chemical synthesis, where it serves as a valuable building block for the construction of complex molecules. Its reactivity with various functional groups allows for the creation of diverse molecular architectures, making it an essential tool for synthetic chemists. A recent review article in the Tetrahedron Letters highlighted several synthetic strategies involving this compound, including its use in palladium-catalyzed cross-coupling reactions and organocatalytic transformations. These methods have enabled the efficient synthesis of a wide range of biologically active molecules and advanced materials.

In addition to its synthetic applications, Methyl-3-((2-phenylallyl)oxy)acrylate has been studied for its environmental impact and safety profile. Researchers have conducted extensive toxicity assessments to ensure its safe use in industrial processes and consumer products. A comprehensive study published in the Toxicology Letters journal in 2019 evaluated the acute and chronic toxicity of this compound using both in vitro and in vivo models. The results indicated that Methyl-3-((2-phenylallyl)oxy)acrylate exhibits low toxicity at relevant exposure levels, making it a suitable candidate for various applications.

The ongoing research on Methyl-3-((2-phenylallyl)oxy)acrylate continues to uncover new possibilities for its use across multiple disciplines. Its unique combination of chemical properties makes it a valuable compound for both fundamental research and practical applications. As scientists continue to explore its potential, it is likely that new uses and derivatives will be discovered, further expanding its impact on science and technology.